Cas no 96548-86-6 (6-amino-7H-Purine-7-propanenitrile)

6-amino-7H-Purine-7-propanenitrile structure
96548-86-6 structure
Product name:6-amino-7H-Purine-7-propanenitrile
CAS No:96548-86-6
MF:C8H8N6
MW:188.189319610596
CID:1123343

6-amino-7H-Purine-7-propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 6-amino-7H-Purine-7-propanenitrile
    • 7H-Purine-7-propanenitrile, 6-amino-
    • Inchi: 1S/C8H8N6/c9-2-1-3-14-5-13-8-6(14)7(10)11-4-12-8/h4-5H,1,3H2,(H2,10,11,12)
    • InChI Key: HRJDVWYYVAUBTJ-UHFFFAOYSA-N
    • SMILES: N1(CCC#N)C2C(=NC=NC=2N)N=C1

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Boiling Point: 505.6±60.0 °C(Predicted)
  • pka: 4.47±0.30(Predicted)

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